molecular formula C12H23IO2 B8612920 Tert-butyl 8-iodooctanoate

Tert-butyl 8-iodooctanoate

Cat. No.: B8612920
M. Wt: 326.21 g/mol
InChI Key: QWCFTRJAAHAHPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 8-iodooctanoate is a useful research compound. Its molecular formula is C12H23IO2 and its molecular weight is 326.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H23IO2

Molecular Weight

326.21 g/mol

IUPAC Name

tert-butyl 8-iodooctanoate

InChI

InChI=1S/C12H23IO2/c1-12(2,3)15-11(14)9-7-5-4-6-8-10-13/h4-10H2,1-3H3

InChI Key

QWCFTRJAAHAHPA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)CCCCCCCI

Origin of Product

United States

Synthesis routes and methods

Procedure details

Imidazole (2.10 g, 30.9 mmol), triphenylphosphine (8.10 g, 30.9 mmol), and iodine (6.27 g, 24.7 mmol) were successively added to a dichloromethane solution (100 mL) of t-butyl-8-hydroxyoctanoate (4) (4.45 g, 20.6 mmol) at 0° C. under the argon atmosphere, and the temperature of the reaction solution was raised to room temperature, followed by stirring for 2 hours. Thereafter, water (5 mL) was added to the reaction solution, and the mixture was washed successively with a 0.1 N aqueous sodium periodate solution (50 mL), 30% aqueous hydrogen peroxide (50 mL), and saturated brine (50 mL), dried over magnesium sulfate, and concentrated. The resulting brown oily crude product (21 g) was separated and purified by silica gel column chromatography (hexane:ethyl acetate 50:1) to obtain t-butyl-8-iodooctanoate (5) as a colorless liquid substance (5.53 g, 77%).
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
8.1 g
Type
reactant
Reaction Step One
Quantity
6.27 g
Type
reactant
Reaction Step One
Quantity
4.45 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step Two

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